Cas no 513-86-0 (Acetyl methyl carbinol)

Acetyl methyl carbinol Properties

Names and Identifiers

• 3-Hydroxybutan-2-one
• 2,3-BUTANOLONE
• 3-HYDROXY-2-BUTANONE
• ACETOIN
• DIMETHYLKETOL
• FEMA 2008
• GAMMA-HYDROXY-BETA-OXOBUTANE
• (±)-3-Hydroxybutan-2-on
• (R,S)-3-Hydroxy-butan-2-one
• 1-Hydroxyethyl methyl ketone
• 2,3-Butanolon
• 2-Butanol-3-one
• 2-Butanone,3-hydroxy-
• 2-Hydroxy-3-butanon
• 2-Hydroxy-3-butanone
• 2-hydroxy-3-oxobutane
• 3-hydroxy-2-butanon
• Acetyl methyl carbinol
• 1-ethoxy-2-methyl-1-methylselanyl-propene
• 2-hydroxybutan-3-one
• 3-hydroxy-2-oxobutane
• Acetoin (May exist as crystalline dimer)
• acetylmethylcarbino
• Acetylmethylcarbinol (May exist as crystalline dimer)
• dimethylketene O-ethyl Se-methyl selenoacetal
• 3-Hydroxy-2-butanone (May exist as crystalline dimer)
• Natural Acetoin
• +Expand

• MDL： MFCD00004521
• InChIKey： ROWKJAVDOGWPAT-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H8O2/c1-3(5)4(2)6/h3,5H,1-2H3
• SMILES： CC(C(=O)C)O
• BRN： 385636

Computed Properties

• Exact Mass: 88.05240
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 88.05243
• Heavy Atom Count: 6
• Complexity: 58.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: -0.04380
• PSA: 37.30000
• Merck: 64
• Refractive Index: n20/D 1.417(lit.)
• Water Partition Coefficient: dissolution
• Boiling Point: 148 °C(lit.)
• Melting Point: 15 °C (monomer)
  90 °C (dimer) (lit.)
• Flash Point: Fahrenheit: 116.6 ° f < br / > Celsius: 47 ° C < br / >
• FEMA: 2008
• Solubility: H2O: 0.1 g/mL, clear
• Color/Form: The dimer is a white crystalline powder, and the monomer is a colorless or yellowish liquid with a pleasant cream flavor.
• Solubility: It is miscible in water, ethanol and propylene glycol, slightly soluble in ether, and almost insoluble in vegetable oil.
• Sensitiveness: Light & air sensitivity
• Density: 1.013 g/mL at 25 °C(lit.)

Acetyl methyl carbinol Security Information

• Symbol: GHS02 GHS07
• RTECS：EL8790000
• WGK Germany：1
• Safety Term：3
• Safety Instruction： S26-S36-S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R36/38
• Hazard Level：3
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 2621 3/PG 3
• Hazard Statement： H226,H315,H319
• Warning Statement： P305+P351+P338
• Prompt：warning
• Storage Condition：0-10°C
• PackingGroup：III
• Risk Phrases： 10-36/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：3

Acetyl methyl carbinol Customs Data

• HS CODE：2914400090
• Customs Data：

  China Customs Code:

  2914400090

  Overview:

  2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%